Cas no 40626-24-2 (4-Thiazolidinecarboxylicacid, 3-formyl-2,2,5,5-tetramethyl-, (R)- (9CI))

• Product name: 4-Thiazolidinecarboxylicacid, 3-formyl-2,2,5,5-tetramethyl-, (R)- (9CI)
• CAS No: 40626-24-2
• MF: C₉H₁₅NO₃S
• MW: 217.2853
• CID: 332364
• PubChem ID: 14164394

4-Thiazolidinecarboxylicacid, 3-formyl-2,2,5,5-tetramethyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 3-formyl-2,2,5,5-tetramethyl-, (R)- (9CI)
• (R)-3-formyl-2,2,5,5-tetramethylthiazolidine-4-carboxylic acid
• NS00058103
• EINECS 255-007-3
• 40626-24-2
• DTXSID10961032

• Inchi： InChI=1S/C9H15NO3S/c1-8(2)6(7(12)13)10(5-11)9(3,4)14-8/h5-6H,1-4H3,(H,12,13)
• InChI Key： QEIKJZZSMZXSAI-UHFFFAOYSA-N
• SMILES： C(N1C(C(O)=O)C(C)(C)SC1(C)C)=O

Computed Properties

• Exact Mass: 217.077264
• Monoisotopic Mass: 217.077264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.9

Experimental Properties

• Density: 1.242
• Boiling Point: 393.1°Cat760mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.564

Additional information on 4-Thiazolidinecarboxylicacid, 3-formyl-2,2,5,5-tetramethyl-, (R)- (9CI)

测试